Cas no 512822-18-3 (tert-butyl 4-formyl-3-methyl-piperidine-1-carboxylate)

Tert-butyl 4-formyl-3-methyl-piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and fine chemical applications. The compound features a piperidine scaffold with a formyl group at the 4-position and a methyl substituent at the 3-position, offering reactive sites for further functionalization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage under standard conditions. Its structural properties make it valuable for constructing complex molecules, including bioactive compounds and chiral building blocks. The aldehyde functionality allows for selective transformations, such as reductive amination or nucleophilic additions, while the Boc group can be readily deprotected under mild acidic conditions. This compound is commonly employed in medicinal chemistry and peptide synthesis.

tert-butyl 4-formyl-3-methyl-piperidine-1-carboxylate structure

512822-18-3 structure

Product Name:tert-butyl 4-formyl-3-methyl-piperidine-1-carboxylate

CAS No:512822-18-3

MF:C₁₂H₂₁NO₃

MW:227.300043821335

MDL:MFCD18073224

CID:4013383

PubChem ID:86221059

Update Time:2025-06-07

tert-butyl 4-formyl-3-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 4-formyl-3-methyl-, 1,1-dimethylethyl ester
- tert-butyl 4-formyl-3-methylpiperidine-1-carboxylate
- 1-Boc-3-methylpiperidine-4-carbaldehyde
- tert-butyl 4-formyl-3-methyl-piperidine-1-carboxylate
- DB-433548
- MFCD18073224
- 512822-18-3
- tert-butyl cis-4-formyl-3-methyl-piperidine-1-carboxylate
- EN300-214068
- SCHEMBL19889963
- 1932222-62-2
- tert-butyl4-formyl-3-methylpiperidine-1-carboxylate
- 1931999-94-8
- SY201914
- tert-butyl (3S,4S)-4-formyl-3-methyl-piperidine-1-carboxylate
- PS-19514
- CS-0088864
- AC6271
- Z1505701756
- tert-butyl (3R,4R)-4-formyl-3-methyl-piperidine-1-carboxylate
- 821-850-6
- MVA82218
- MDL： MFCD18073224
- Inchi： 1S/C12H21NO3/c1-9-7-13(6-5-10(9)8-14)11(15)16-12(2,3)4/h8-10H,5-7H2,1-4H3
- InChI Key： PLVBIBPBUCVLHC-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C=O)C(C)C1)=O

Computed Properties

Exact Mass: 227.15214353g/mol
Monoisotopic Mass: 227.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 46.6Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 305.1±35.0 °C at 760 mmHg
Flash Point: 138.3±25.9 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 4-formyl-3-methyl-piperidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 4-formyl-3-methyl-piperidine-1-carboxylate Pricemore >>

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